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Compound of Interest

Compound Name:
Thiamine hydrochloride

phosphate-d3

Cat. No.: B15554504

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Thiamine-d3 pyrophosphate chloride, a

deuterated stable isotope-labeled form of thiamine pyrophosphate. This document is intended

for researchers, scientists, and professionals in drug development who utilize isotopically

labeled compounds in their studies. It covers the core specifications, relevant biological

pathways, and a general workflow for quality control.

Core Specifications
Thiamine-d3 pyrophosphate chloride is a critical tool in various research applications, including

metabolic studies and as an internal standard in mass spectrometry-based quantification. The

following tables summarize its key chemical and physical properties based on data from

various suppliers.

Table 1: Chemical and Physical Properties
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Property Value Reference

Chemical Name

3-[(4-Amino-2-methyl-5-

pyrimidinyl)methyl]-4-methyl-5-

(4,6,6-trihydroxy-4,6-dioxido-

3,5-dioxa-4,6-diphosphahex-1-

yl)thiazolium-d3 Chloride

[1]

Molecular Formula C₁₂H₁₆D₃ClN₄O₇P₂S [2]

Molecular Weight 463.79 g/mol [1][2]

CAS Number (Labeled) 2483831-79-2 [2]

Unlabeled CAS Number 154-87-0 [1][2]

Appearance White to off-white solid

Purity ≥94% [1]

Storage Temperature -20°C [2]

Table 2: Analytical Specifications

Analysis Specification Reference

Purity (HPLC) >95% [2][3][4]

Identity Confirmation Conforms to structure by NMR [2][3][4]

Mass Spectrometry Conforms to expected mass [2][3][4]

Thiamine Metabolism and Signaling Pathway
Thiamine pyrophosphate (TPP), the active form of vitamin B1, is a crucial cofactor for several

enzymes involved in carbohydrate and amino acid metabolism. The deuterated form, Thiamine-

d3 pyrophosphate chloride, follows the same metabolic pathways, making it an excellent tracer

for metabolic flux analysis.

Thiamine is taken up by cells and phosphorylated to thiamine pyrophosphate (TPP) by the

enzyme thiamine pyrophosphokinase.[5] TPP then acts as a cofactor for key enzymes in
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central metabolic pathways, including:

Pyruvate dehydrogenase complex (PDH): Links glycolysis to the citric acid cycle.

α-ketoglutarate dehydrogenase complex (KGDH): A key enzyme in the citric acid cycle.

Branched-chain α-ketoacid dehydrogenase complex (BCKDH): Involved in the catabolism of

branched-chain amino acids.

Transketolase: A key enzyme in the pentose phosphate pathway.

The following diagram illustrates the intracellular conversion of thiamine to its active coenzyme

forms and their roles in metabolism.
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Thiamine Metabolic Pathway
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Quality Control Workflow for Thiamine-d3 Pyrophosphate Chloride
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Thiamine-d3 Pyrophosphate Chloride (d3-Major) [lgcstandards.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15554504/docs?utm_src=pdf-body-img#thiamine-d3-pyrophosphate-chloride-d3-major-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15554504?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/thiamine-d3-pyrophosphate-chloride-d3-major-154-87-0-unlabeled
https://www.lgcstandards.com/GG/en/Thiamine-d3-Pyrophosphate-Chloride-d3-Major-/p/TRC-T344072?queryID=8c7d9e4ee6df4d5d584c31576692459b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Thiamine-d3 Pyrophosphate Chloride (d3-Major) [lgcstandards.com]

4. Thiamine-d3 Pyrophosphate Chloride (d3-Major) [lgcstandards.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Thiamine-d3 Pyrophosphate Chloride (d3-Major): A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554504/docs#thiamine-d3-pyrophosphate-
chloride-d3-major-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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